Cas no 92471-85-7 ((R)-5-Bromo Naproxen)

(R)-5-Bromo Naproxen is a chiral nonsteroidal anti-inflammatory drug (NSAID) derivative, structurally modified from Naproxen by bromination at the 5-position of the naphthalene ring. This compound retains the (R)-enantiomer configuration, which is associated with enhanced pharmacological activity and reduced side effects compared to its racemic counterparts. The bromine substitution introduces steric and electronic effects that may improve binding affinity to target enzymes, such as cyclooxygenase (COX), while potentially altering metabolic stability. (R)-5-Bromo Naproxen is valuable in medicinal chemistry research for studying structure-activity relationships and developing selective COX-2 inhibitors. Its high purity and well-defined stereochemistry make it suitable for preclinical studies and chiral synthesis applications.

(R)-5-Bromo Naproxen structure

Product Name:(R)-5-Bromo Naproxen

CAS No:92471-85-7

MF:C₁₄H₁₃BrO₃

MW:309.155223608017

CID:1063196

PubChem ID:13152115

Update Time:2025-06-07

(R)-5-Bromo Naproxen Chemical and Physical Properties

Names and Identifiers

- (R)-5-Bromo Naproxen
- (R)-5-Bromo-6-methoxy-α-methyl-2-naphthaleneacetic acid
- 92471-85-7
- (2R)-2-(5-bromo-6-methoxynaphthalen-2-yl)propanoic acid
- SCHEMBL9116873
- (R)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid
- Inchi： 1S/C14H13BrO3/c1-8(14(16)17)9-3-5-11-10(7-9)4-6-12(18-2)13(11)15/h3-8H,1-2H3,(H,16,17)/t8-/m1/s1
- InChI Key： JZRWXNBIQCMXSU-MRVPVSSYSA-N
- SMILES： BrC1=C(C=CC2C=C(C=CC=21)[C@H](C(=O)O)C)OC

Computed Properties

Exact Mass: 308.00481g/mol
Monoisotopic Mass: 308.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 3.9

(R)-5-Bromo Naproxen Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B685890-25mg	(R)-5-Bromo Naproxen	92471-85-7		25mg	$ 207.00	2023-04-18
TRC	B685890-250mg	(R)-5-Bromo Naproxen	92471-85-7		250mg	$ 1642.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-504195-25 mg	(R)-5-Bromo Naproxen,	92471-85-7		25mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-504195-25mg	(R)-5-Bromo Naproxen,	92471-85-7		25mg	￥2858.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944052-25mg	(r)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid	92471-85-7	98%	25mg	￥3662.00	2024-04-25